Cas no 2680780-88-3 (tert-butyl N-1-(2-fluorophenyl)ethyl-N-(1-hydroxy-3-methylbutan-2-yl)carbamate)

• Product Name: tert-butyl N-1-(2-fluorophenyl)ethyl-N-(1-hydroxy-3-methylbutan-2-yl)carbamate
• CAS No: 2680780-88-3
• MF: C₁₈H₂₈FNO₃
• MW: 325.418229103088
• CID: 5665197
• PubChem ID: 165914386
• Update Time: 2025-09-28

tert-butyl N-1-(2-fluorophenyl)ethyl-N-(1-hydroxy-3-methylbutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-27718239
• 2680780-88-3
• tert-butyl N-[1-(2-fluorophenyl)ethyl]-N-(1-hydroxy-3-methylbutan-2-yl)carbamate
• tert-butyl N-1-(2-fluorophenyl)ethyl-N-(1-hydroxy-3-methylbutan-2-yl)carbamate

• Inchi： 1S/C18H28FNO3/c1-12(2)16(11-21)20(17(22)23-18(4,5)6)13(3)14-9-7-8-10-15(14)19/h7-10,12-13,16,21H,11H2,1-6H3
• InChI Key： WKTPSOVTMRQWKS-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C)N(C(=O)OC(C)(C)C)C(CO)C(C)C

Computed Properties

• Exact Mass: 325.20532192g/mol
• Monoisotopic Mass: 325.20532192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-1-(2-fluorophenyl)ethyl-N-(1-hydroxy-3-methylbutan-2-yl)carbamate

Comprehensive Analysis of tert-butyl N-1-(2-fluorophenyl)ethyl-N-(1-hydroxy-3-methylbutan-2-yl)carbamate (CAS No. 2680780-88-3)

The compound tert-butyl N-1-(2-fluorophenyl)ethyl-N-(1-hydroxy-3-methylbutan-2-yl)carbamate (CAS No. 2680780-88-3) is a highly specialized carbamate derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 2-fluorophenyl and hydroxy-3-methylbutan-2-yl moieties, make it a valuable intermediate for drug discovery and development. This article delves into its properties, applications, and relevance in modern scientific research, addressing key questions such as "What are the synthetic routes for tert-butyl carbamate derivatives?" and "How does fluorination impact bioactivity?"—topics frequently searched in academic and industrial databases.

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of a fluorine atom in the 2-fluorophenyl group of this compound aligns with current trends in medicinal chemistry, where fluorination is a strategic modification to improve drug-like properties. Researchers often query "role of fluorine in drug design" or "fluorophenyl derivatives in pharmaceuticals," highlighting the relevance of this molecule. Additionally, the tert-butyl carbamate (Boc) group serves as a versatile protecting group, a feature widely discussed in forums on "amine protection strategies."

The hydroxy-3-methylbutan-2-yl segment introduces chirality, making this compound a candidate for asymmetric synthesis—a hot topic in "chiral building blocks for APIs." Its potential applications span kinase inhibitors, protease inhibitors, and other small-molecule therapeutics, areas where users frequently search for "novel carbamate-based drugs." Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing this compound, addressing common queries such as "how to analyze carbamate purity."

From a synthetic perspective, the compound's multi-step synthesis involves N-alkylation and carbamate formation, processes often explored in "green chemistry approaches for complex molecules." Its stability under various pH conditions is another area of interest, particularly for researchers investigating "pH-sensitive drug delivery systems." The compound's logP and solubility profiles are also noteworthy, as these parameters dominate searches like "predicting drug solubility."

In conclusion, tert-butyl N-1-(2-fluorophenyl)ethyl-N-(1-hydroxy-3-methylbutan-2-yl)carbamate (CAS No. 2680780-88-3) exemplifies the intersection of structural complexity and functional versatility in modern chemistry. Its alignment with trending topics—fluorination, chirality, and protective group chemistry—ensures its continued relevance in both academic and industrial settings. By addressing frequently searched questions and leveraging SEO-optimized keywords, this discussion aims to bridge the gap between scientific expertise and user-driven inquiries.